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Compound of Interest

Compound Name: 84-B10

Cat. No.: B10855142 Get Quote

Extensive searches for a chemical substance identified as "84-B10" have not yielded a match

corresponding to a registered chemical compound. The identifier "84-B10" appears in various

contexts unrelated to laboratory chemicals, including collector's plate numbering systems

(Bradex), medical classification codes, and commercial product names for consumer goods.

Given the absence of a specific Safety Data Sheet (SDS) or official disposal documentation for

"84-B10," providing detailed, substance-specific disposal procedures is not possible. The

following information offers general, best-practice guidance for the disposal of unknown or

hazardous laboratory chemicals. This guidance is intended to supplement, not replace,

institutional protocols and direct consultation with safety professionals.

Essential Safety and Logistical Information for
Chemical Waste Disposal
Proper chemical waste disposal is a critical component of laboratory safety, ensuring the

protection of personnel and the environment. The procedures outlined below are based on

established safety protocols for handling hazardous materials.

Immediate Safety and Spill Response
In the event of a spill, the primary objective is to ensure personnel safety and contain the

material.
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Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.

Assess the Spill: If trained and safe to do so, assess the extent and nature of the spill.

Consult the SDS: If the identity of the spilled material is known, consult its Safety Data Sheet

(SDS) for specific spill cleanup procedures.

Personal Protective Equipment (PPE): At a minimum, wear protective gloves, safety goggles

or a face shield, and a lab coat.[1] For larger spills or volatile substances, respiratory

protection may be necessary.

Containment: For liquid spills, use an inert absorbent material such as sand, earth,

vermiculite, or diatomaceous earth to contain the spill.[1][2] Do not use combustible

materials like paper towels to absorb flammable solvents.

Cleanup and Disposal: Collect the absorbent material and place it in a designated,

compatible, and properly labeled hazardous waste container.[1][2][3]

Decontaminate: Clean the spill area with an appropriate solvent or cleaning solution, and

dispose of all cleanup materials as hazardous waste.

Reporting: Report the incident to your institution's Environmental Health and Safety (EHS)

department.

Standard Operating Procedure for Chemical Waste
Disposal
The disposal of chemical waste must adhere to local, regional, and national regulations.[1][4]

The following is a general workflow for routine laboratory waste disposal.

Waste Identification and Segregation:

Never mix incompatible waste streams. For example, segregate halogenated and non-

halogenated solvents, acids from bases, and oxidizers from organic materials.
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Aqueous waste containing heavy metals or other regulated toxic chemicals must be

collected as hazardous waste and should not be disposed of down the drain.[5]

Container Selection and Labeling:

Use containers that are compatible with the chemical waste they will hold.[3][6] For

instance, do not store corrosive waste in metal containers.[6]

Ensure containers are in good condition, with no leaks or cracks, and have a secure, tight-

fitting lid.[3][6]

All waste containers must be clearly labeled with the words "Hazardous Waste" and the

full chemical names of the contents.[3] Chemical formulas or abbreviations are generally

not acceptable.[3]

Waste Accumulation and Storage:

Keep waste containers closed except when adding waste.[3][7]

Store waste containers in a designated, well-ventilated secondary containment area to

prevent spills from spreading.[3][7]

Do not overfill containers; a general rule is to fill liquid containers to no more than 80%

capacity to allow for expansion.[6]

Disposal Request and Pickup:

Follow your institution's specific procedures for requesting a hazardous waste pickup from

the EHS department.[7]

Disposal of Empty Chemical Containers
Empty containers may still contain hazardous residues and must be handled appropriately.

Triple Rinsing: Many jurisdictions require that empty containers be triple-rinsed with a

suitable solvent to remove residual chemicals.[6]
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Rinsate Collection: The rinsate from this process must be collected and disposed of as

hazardous waste.[3][6]

Defacing Labels: After thorough rinsing, deface or remove the original product label to avoid

confusion.[6]

Final Disposal: Once properly cleaned and de-labeled, containers may be disposed of in the

regular trash or recycled, depending on institutional policies.[3][6]

Quantitative Data Summary for General Hazardous
Waste Management

Parameter Guideline Source

Container Fill Level
Do not exceed 80% of the

container's volume for liquids.
[6]

pH for Neutralized Aqueous

Waste

Stabilized pH between 5.5 and

9.5 before drain disposal (if

permitted).

[5]

Water Flush for Neutralized

Waste

Follow drain disposal with a

flush of at least 20 parts water.
[5]

Experimental Protocols
As "84-B10" could not be identified, no specific experimental protocols can be cited. The

standard procedures referenced in this document are derived from general laboratory safety

and hazardous waste management guidelines.

Mandatory Visualizations
The following diagram illustrates a generalized workflow for the proper disposal of laboratory

chemical waste.
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Caption: Generalized workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bradex 84 B10 - Etsy UK [etsy.com]

2. Bradford Exchange Collectors Plate (1996) “Yuletide” Bradex-Nr. 84-B10-320.4 | eBay
[ebay.com]

3. 84 B10 1 - Etsy Japan [etsy.com]

4. collectorpoint.com [collectorpoint.com]

5. Free 2026 ICD-10-CM Codes [icd10data.com]

6. collectorpoint.com [collectorpoint.com]

7. Boron - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Inability to Identify "84-B10" and General Guidance for
Chemical Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855142#84-b10-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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